Cas no 7472-61-9 ( )

• Product Name: &nbsp
• CAS No: 7472-61-9
• MF: C₁₁H₈N₄O₄
• MW: 260.20562171936
• CID: 980070
• PubChem ID: 344875
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-(2-oxo-1H-pyrimidin-6-yl)benzamide
• 7472-61-9
• DTXSID80322772
• NSC-402014
• NSC402014
• SCHEMBL16756837
•  

• Inchi： 1S/C11H8N4O4/c16-10(13-9-5-6-12-11(17)14-9)7-1-3-8(4-2-7)15(18)19/h1-6H,(H2,12,13,14,16,17)
• InChI Key： RFXMAJGZIUURPT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC1=CC=NC(N1)=O

Computed Properties

• Exact Mass: 260.05464
• Monoisotopic Mass: 260.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 113.7